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Compound of Interest

Compound Name: Granaticinic acid

Cat. No.: B15565849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Granaticinic acid belongs to the granaticin family, a class of benzoisochromanequinone (BIQ)

polyketides known for their significant biological activities, including antibacterial and antitumor

properties.[1][2] This technical guide provides an in-depth overview of the natural sources of

Granaticinic acid and its derivatives, methodologies for their isolation and characterization,

and insights into their biological mechanisms.

Natural Sources of Granaticinic Acid and Congeners
Granaticinic acid and its related compounds are primarily secondary metabolites produced by

various species of soil- and endophytic bacteria, predominantly from the genus Streptomyces.

These microorganisms synthesize a range of granaticin analogues, often as a mixture of

compounds.

Key Producing Organisms:

Streptomyces violaceoruberTü22: This is one of the most well-documented producers of the

granaticin complex, which includes granaticin, granaticin B, dihydrogranaticin, and

dihydrogranaticin B.[3] The entire biosynthetic gene cluster (gra-cluster) from this strain has

been cloned and sequenced, providing significant insights into the polyketide synthesis

pathway.[3][4][5]
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Streptomyces thermoviolaceusNT1: An endophytic strain isolated from the stem of

Catharanthus roseus, this species is a notable producer of Granaticinic acid.[6][7]

Research has shown that this strain can produce Granaticinic acid as the sole major

component under specific culture conditions.[8]

Streptomyces vietnamensisGIMV4.0001: Isolated from tropical forest soil, this species is

another confirmed producer of granaticins.[9] Studies on this strain have also led to the

discovery of novel sulfur-containing derivatives, named mycothiogranaticins, which are

formed through the conjugation of granaticin intermediates with mycothiol.[1][2]

Streptomyces olivaceus: This species is known to produce granaticin, among other

antibiotics like elloramycin.[10]

Streptomyces parvusC05: A strain of this species, isolated from the walls of a Roman tomb,

was found to produce a violet pigment identified as a mixture of granaticins.[11]

Quantitative Production of Granaticinic Acid and
Derivatives
The yield of Granaticinic acid and related compounds is highly dependent on the producing

strain and the fermentation conditions. Optimization of culture parameters such as media

composition, pH, temperature, and incubation time is critical for maximizing production.
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Compound
Producing
Organism

Yield
Key Culture
Conditions

Granaticinic Acid
Streptomyces

thermoviolaceus NT1
61.35 mg/L

Optimized ISP2

medium, 0.38%

glucose, pH 7.02,

36.53 °C, 10 days

Granaticinic Acid
Streptomyces

vilmorinianum YP1

111.3 mg (from 2.7g

crude extract)

Optimized LB

medium, 28 °C, 36

hours (seed culture)

Granaticin B
Streptomyces

vilmorinianum YP1

73.3 mg (from 2.7g

crude extract)

Optimized LB

medium, 28 °C, 36

hours (seed culture)

Granaticin
Streptomyces

vilmorinianum YP1

0.8 mg (from 2.7g

crude extract)

Optimized LB

medium, 28 °C, 36

hours (seed culture)

Mycothiogranaticin A

Streptomyces

vietnamensis

GIMV4.0001

2.06 mg/L
YEME medium, 28 °C,

6 days

Granaticin MA

Streptomyces

vietnamensis

GIMV4.0001

0.39 mg/L
YEME medium, 28 °C,

6 days

Table 1: Summary of quantitative yields of Granaticinic acid and related compounds from

various Streptomyces species. Yields are highly dependent on the specific strain and

fermentation conditions. Data compiled from references[1][12][13].

Experimental Protocols
The following sections detail generalized protocols for the fermentation, extraction, purification,

and characterization of Granaticinic acid from Streptomyces cultures.

Inoculum Preparation: A single colony of the Streptomyces strain is inoculated into a suitable

liquid seed medium, such as ISP2 (International Streptomyces Project 2) or YEME (Yeast
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Extract-Malt Extract) medium.[1][14] The culture is incubated at 28-35°C for 2-4 days with

shaking (150-220 rpm) to generate a dense seed culture.[1][14]

Production Culture: The seed culture (typically 5% v/v) is transferred to a larger volume of

production medium in baffled flasks.[1][13] The composition of the production medium is

critical and often optimized; for instance, ISP2 medium supplemented with a specific glucose

concentration (e.g., 0.4%) has been shown to be effective for S. thermoviolaceus NT1.[14]

Incubation: The production culture is incubated for an extended period, typically 6 to 12 days,

under controlled temperature (28-37°C) and agitation.[1][13] The production of Granaticinic
acid often initiates in the late exponential or early stationary phase of growth.[13]

Adsorption: At the end of the fermentation, an adsorbent resin (e.g., Amberlite® XAD16) is

added directly to the culture broth (e.g., 5% w/v). The mixture is agitated for several hours to

allow the secondary metabolites to adsorb to the resin.[1]

Elution: The resin is collected, washed, and the adsorbed compounds are eluted using an

organic solvent such as methanol or ethyl acetate.[1]

Solvent Extraction: Alternatively, the cell-free culture broth can be subjected to liquid-liquid

extraction with an equal volume of ethyl acetate. The organic phase, containing the desired

compounds, is then collected.

Crude Extract Preparation: The organic solvent is evaporated under reduced pressure (e.g.,

using a rotary evaporator) to yield a crude extract.

Chromatographic Purification: The crude extract is further purified using chromatographic

techniques:

Silica Gel Column Chromatography: The crude extract is loaded onto a silica gel column

and eluted with a solvent system of increasing polarity (e.g., a gradient of hexane and

ethyl acetate) to separate fractions based on polarity.[6]

High-Performance Liquid Chromatography (HPLC): Fractions containing the target

compounds are further purified by reversed-phase HPLC (e.g., using a C18 column) with a

suitable mobile phase, such as a gradient of methanol and water containing 0.1% formic

acid.[1]
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The purified compounds are identified and characterized using a combination of spectroscopic

methods:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMBC)

NMR experiments are used to elucidate the detailed chemical structure.[1]

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.[6]

Biological Activity and Signaling Pathways
Granaticins exhibit a broad range of biological activities. Their antibacterial action is primarily

against Gram-positive bacteria.[1] The proposed mechanism involves the inhibition of protein

and RNA synthesis by interfering with the aminoacylation of tRNALeu.[2] More recently, it has

been shown that granaticin can act as an organocatalyst, oxidizing cellular components like L-

cysteine and generating reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂),

which contributes to its bactericidal effects.[15]

In addition to their antibacterial properties, granaticins show cytotoxicity against various cancer

cell lines.[1][2] While the exact signaling pathways affected by Granaticinic acid are still under

investigation, related naphthoquinone compounds like Shikonin have been shown to exert their

anti-melanoma effects by inhibiting the STAT3 signaling pathway.[16] This involves preventing

the phosphorylation and dimerization of the STAT3 protein, which in turn downregulates the

expression of target genes involved in cell survival and proliferation.[16]
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Caption: Generalized workflow for the production and analysis of Granaticinic acid.
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Caption: Proposed antibacterial mechanisms of Granaticinic acid.

Conclusion
Granaticinic acid and its related benzoisochromanequinones represent a promising class of

natural products with significant therapeutic potential. Streptomyces species remain the most

prolific source of these compounds. Further exploration of unique environments, such as

endophytic niches and underexplored soil ecosystems, may lead to the discovery of novel

strains producing new granaticin analogues. The optimization of fermentation processes and

the application of advanced purification techniques are crucial for obtaining these compounds

in quantities sufficient for preclinical and clinical development. A deeper understanding of their

mechanisms of action and signaling pathways will be vital for their future application in drug

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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